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Compound of Interest

Compound Name: 4-Phenanthrenamine

Cat. No.: B146288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phenanthrenamine is a polycyclic aromatic amine, a class of compounds with significant

interest in medicinal chemistry and materials science. Its rigid, fused-ring structure provides a

unique scaffold for the development of novel therapeutic agents and functional materials. A

thorough understanding of its physical properties is paramount for its synthesis, purification,

characterization, and application in further research and development. This technical guide

provides a comprehensive overview of the known physical properties of 4-Phenanthrenamine,

detailed experimental protocols for their determination, and a discussion of its potential

biological relevance.

Core Physical Properties
Quantitative data on the physical properties of 4-Phenanthrenamine is not extensively

available in the public domain. The following table summarizes the available information. For

comparative purposes, data for the isomeric 9-Aminophenanthrene is also provided, but it is

crucial to note that these are distinct compounds with different physical properties.
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Property 4-Phenanthrenamine 9-Aminophenanthrene

CAS Number 17423-48-2 947-73-9[1]

Molecular Formula C₁₄H₁₁N[2] C₁₄H₁₁N[1]

Molecular Weight 193.24 g/mol [2] 193.24 g/mol [1]

Melting Point Data not available 137-139 °C[1]

Boiling Point Data not available 319.47 °C (rough estimate)[1]

Solubility

Data not available, but

expected to be soluble in

common organic solvents and

slightly soluble in water.

Slightly soluble in water

(0.00581 mg/mL)[1]

Spectroscopic Data
Detailed spectroscopic data for 4-Phenanthrenamine is limited. However, based on the

general characteristics of aromatic amines and phenanthrene derivatives, the following spectral

properties can be anticipated.

Mass Spectrometry
Electron impact mass spectrometry of aminophenanthrenes shows unique fragmentation

patterns depending on the position of the amino group. For 4-aminophenanthrene, located in

the "bay region" of the molecule, specific fragmentation pathways are expected.[3] The

molecular ion peak (M+) would be observed at m/z 193.

NMR Spectroscopy
¹H NMR: The proton NMR spectrum of 4-Phenanthrenamine is expected to show complex

signals in the aromatic region (typically δ 7-9 ppm). The protons on the phenanthrene ring

system will exhibit characteristic splitting patterns (doublets, triplets, and multiplets) due to

spin-spin coupling with neighboring protons. The amine (-NH₂) protons would likely appear

as a broad singlet, the chemical shift of which can be influenced by solvent and

concentration.[4][5]
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¹³C NMR: The carbon-13 NMR spectrum will display multiple signals corresponding to the 14

carbon atoms of the phenanthrene backbone. The chemical shifts of these carbons will be

influenced by their position within the aromatic system and their proximity to the electron-

donating amino group.[5]

Infrared (IR) Spectroscopy
The IR spectrum of 4-Phenanthrenamine, a primary aromatic amine, is expected to exhibit

characteristic absorption bands. These include:

N-H stretching: Two bands in the region of 3300-3500 cm⁻¹, corresponding to the symmetric

and asymmetric stretching vibrations of the primary amine group.[6]

N-H bending: A band in the region of 1580-1650 cm⁻¹.[6]

C-N stretching: A strong band in the aromatic amine region of 1250-1335 cm⁻¹.[6]

Aromatic C-H stretching: Bands above 3000 cm⁻¹.[7]

Aromatic C=C stretching: Bands in the 1400-1600 cm⁻¹ region.[7]

Experimental Protocols
The following are detailed methodologies for the determination of key physical and

spectroscopic properties of aromatic amines like 4-Phenanthrenamine.

Melting Point Determination
The melting point can be determined using a capillary melting point apparatus.

Protocol:

A small, dry sample of 4-Phenanthrenamine is finely powdered.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rate of 10-20 °C/minute for an initial approximate determination.
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The determination is repeated with a fresh sample, heating rapidly to about 15-20 °C below

the approximate melting point, and then reducing the heating rate to 1-2 °C/minute.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point range.

Boiling Point Determination (Micro Method)
For small sample quantities, a micro boiling point determination can be performed.

Protocol:

A small volume (a few drops) of the liquid 4-Phenanthrenamine is placed in a small test

tube or a Durham tube.

A sealed-end capillary tube is inverted and placed inside the test tube containing the sample.

The test tube is attached to a thermometer and heated in a suitable heating bath (e.g., a

Thiele tube filled with mineral oil).

The sample is heated until a rapid and continuous stream of bubbles emerges from the open

end of the inverted capillary tube.

The heat source is removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[8]

Solubility Determination
Protocol:

A known mass (e.g., 1 mg) of 4-Phenanthrenamine is added to a vial containing a known

volume (e.g., 1 mL) of the solvent to be tested (e.g., water, ethanol, DMSO).

The mixture is vortexed or sonicated for a set period to ensure thorough mixing.

The sample is visually inspected for the presence of undissolved solid.
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If the solid dissolves completely, the compound is considered soluble at that concentration.

If undissolved solid remains, the mixture can be centrifuged, and the concentration of the

supernatant analyzed by a suitable method (e.g., UV-Vis spectroscopy or HPLC) to quantify

the solubility.

Spectroscopic Analysis
Sample Preparation for Spectroscopy:

NMR: The sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a

concentration of approximately 5-10 mg/mL.

IR: For a solid sample, a KBr pellet can be prepared by grinding a small amount of the

sample with dry KBr and pressing the mixture into a transparent disk. Alternatively, a thin film

can be cast from a solution onto a salt plate (e.g., NaCl or KBr).

Mass Spectrometry: The sample is dissolved in a volatile organic solvent (e.g., methanol,

acetonitrile) to a low concentration (e.g., 1 µg/mL).

Mandatory Visualizations
The following diagrams illustrate key workflows and concepts relevant to the study of 4-
Phenanthrenamine.
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Experimental Workflow for Characterization of 4-Phenanthrenamine

Synthesis & Purification
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Biological Evaluation
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Caption: Workflow for the synthesis, characterization, and biological evaluation of 4-
Phenanthrenamine.
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Conceptual Signaling Pathway Modulation by Phenanthrene Derivatives
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Caption: Conceptual pathway of NMDA receptor modulation by phenanthrene derivatives.

Biological Relevance
While specific biological activities of 4-Phenanthrenamine are not well-documented, related

phenanthrene derivatives have been investigated for their pharmacological effects. Notably,
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certain substituted phenanthrenes have been identified as allosteric modulators of the N-

methyl-D-aspartate (NMDA) receptor.[9][10] The NMDA receptor is a crucial ionotropic

glutamate receptor involved in synaptic plasticity, learning, and memory.[9] Dysregulation of

NMDA receptor activity is implicated in various neurological and psychiatric disorders, including

Alzheimer's disease, Parkinson's disease, schizophrenia, and depression.[9][11]

The synthesis and evaluation of 4a-phenanthrenamine derivatives have been explored in the

context of their interaction with the phencyclidine (PCP) binding site within the NMDA receptor

ion channel.[12] This suggests that the phenanthrenamine scaffold could serve as a valuable

starting point for the design of novel NMDA receptor antagonists or modulators, with potential

therapeutic applications in a range of central nervous system disorders.[13]

Conclusion
4-Phenanthrenamine is a compound of significant interest with a need for more

comprehensive characterization of its physical and spectroscopic properties. This guide has

summarized the currently available data, provided detailed experimental protocols for its

determination, and highlighted its potential biological relevance in the context of NMDA

receptor modulation. Further research is warranted to fully elucidate the properties of this

intriguing molecule and unlock its potential in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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